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Compound of Interest

Compound Name: 4-Methylpentanal-d7

Cat. No.: B1146708

In-Depth Technical Guide: 4-Methylpentanal-d7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular characteristics of 4-
Methylpentanal-d7, a deuterated analog of 4-Methylpentanal. This stable isotope-labeled
compound is a valuable tool in various research applications, particularly in mass spectrometry-
based studies, serving as an internal standard for the quantification of its non-labeled
counterpart.

Core Molecular Data

The incorporation of seven deuterium atoms significantly alters the molecular weight of 4-
Methylpentanal, a key feature leveraged in its scientific applications. Below is a summary of the
core molecular data for both 4-Methylpentanal-d7 and its non-deuterated form.

Property 4-Methylpentanal-d7 4-Methylpentanal
Molecular Formula C6H5D7O[1][2][3][4] C6H120[5][6]
Molecular Weight 107.202 g/mol [7] 100.1589 g/mol [5]
CAS Number 1794978-55-4[2][3][4][7] 1119-16-0[5]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1146708?utm_src=pdf-interest
https://www.benchchem.com/product/b1146708?utm_src=pdf-body
https://www.benchchem.com/product/b1146708?utm_src=pdf-body
https://www.benchchem.com/product/b1146708?utm_src=pdf-body
https://www.scbt.com/fr/p/4-methylpentanal-d7
https://www.pharmaffiliates.com/en/1794978-55-4-4-methylpentanal-d7-pasti063150.html
https://www.sapphirebioscience.com/product/NS05377069/4-methylpentanal-d7
https://omsynth.com/prodetails.php?i=29103
https://webbook.nist.gov/cgi/cbook.cgi?ID=1119-16-0
https://pubchem.ncbi.nlm.nih.gov/compound/Isocaproaldehyde
https://www.lgcstandards.com/EH/en/4-Methylpentanal-d7/p/TRC-M325552?queryID=9ccc1bc6757fde12f981ec6a9d1c0852
https://webbook.nist.gov/cgi/cbook.cgi?ID=1119-16-0
https://www.pharmaffiliates.com/en/1794978-55-4-4-methylpentanal-d7-pasti063150.html
https://www.sapphirebioscience.com/product/NS05377069/4-methylpentanal-d7
https://omsynth.com/prodetails.php?i=29103
https://www.lgcstandards.com/EH/en/4-Methylpentanal-d7/p/TRC-M325552?queryID=9ccc1bc6757fde12f981ec6a9d1c0852
https://webbook.nist.gov/cgi/cbook.cgi?ID=1119-16-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Note: The molecular weight of 4-Methylpentanal-d7 is reported with slight variations across
different suppliers, ranging from 107.17 to 107.202 g/mol . The value presented represents the
higher end of this range.

Experimental Context and Applications

4-Methylpentanal-d7 is primarily utilized as an internal standard in analytical chemistry. Its
chemical properties are nearly identical to endogenous 4-Methylpentanal, but its increased
mass allows for clear differentiation in mass spectrometric analyses. This is crucial for accurate
guantification in complex biological matrices.

4-Methylpentanal itself, also known as isocaproaldehyde, is an alpha-hydrogen aldehyde.[8] It
has been identified as a human and mouse metabolite.[6] In humans, it is involved in several
enzymatic reactions and has been associated with certain metabolic pathways.

Logical Relationship: Isotopic Labeling

The fundamental principle behind the utility of 4-Methylpentanal-d7 is isotopic labeling. The
following diagram illustrates the relationship between the parent compound and its deuterated

analog.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1146708?utm_src=pdf-body
https://www.benchchem.com/product/b1146708?utm_src=pdf-body
https://foodb.ca/compounds/FDB022551
https://pubchem.ncbi.nlm.nih.gov/compound/Isocaproaldehyde
https://www.benchchem.com/product/b1146708?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

4-Methylpentanal
(C6H120)
MW: 100.16

Isotopic Labeling
(Substitution of 7H with 7D)

4-Methylpentanal-d7
(C6H5D70)
MW: 107.20

Figure 1: Relationship between 4-Methylpentanal and its Deuterated Analog
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Figure 2: Workflow for Isotope Dilution Mass Spectrometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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